Cas no 1806428-38-5 (2-(Bromomethyl)-3-ethylphenylhydrazine)

• Product Name: 2-(Bromomethyl)-3-ethylphenylhydrazine
• CAS No: 1806428-38-5
• MF: C₉H₁₃BrN₂
• MW: 229.116921186447
• CID: 4934942
• Update Time: 2025-10-19

2-(Bromomethyl)-3-ethylphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-ethylphenylhydrazine

• Inchi： 1S/C9H13BrN2/c1-2-7-4-3-5-9(12-11)8(7)6-10/h3-5,12H,2,6,11H2,1H3
• InChI Key： CKBVPYIMIHDCPR-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=CC=1CC)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• XLogP3: 2.5
• Topological Polar Surface Area: 38

Additional information on 2-(Bromomethyl)-3-ethylphenylhydrazine

Comprehensive Analysis of 2-(Bromomethyl)-3-ethylphenylhydrazine (CAS No. 1806428-38-5): Properties, Applications, and Industry Trends

In the rapidly evolving field of organic chemistry, 2-(Bromomethyl)-3-ethylphenylhydrazine (CAS No. 1806428-38-5) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its bromomethyl and ethylphenylhydrazine functional groups, serves as a critical intermediate in pharmaceutical synthesis, agrochemical development, and advanced material research. Its molecular formula, C₉H₁₃BrN₂, highlights its potential for selective reactivity, making it a valuable asset in modern synthetic chemistry.

The growing demand for hydrazine derivatives in drug discovery has propelled research into 2-(Bromomethyl)-3-ethylphenylhydrazine. Recent studies emphasize its role in constructing nitrogen-containing heterocycles, which are pivotal in developing kinase inhibitors and antiviral agents. With the rise of AI-driven molecular design, researchers are increasingly leveraging computational tools to predict the compound's reactivity patterns, aligning with industry trends toward green chemistry and atom-efficient synthesis.

From an industrial perspective, CAS 1806428-38-5 is often discussed in forums focusing on high-value chemical intermediates. Its synthesis typically involves bromination of precursor molecules under controlled conditions, followed by purification via column chromatography—a process optimized for scalability. Manufacturers highlight its stability under inert atmospheres, addressing common concerns about storage conditions for sensitive reagents.

Environmental and regulatory considerations surrounding brominated compounds have led to innovations in catalytic alternatives. However, 2-(Bromomethyl)-3-ethylphenylhydrazine remains indispensable where precise bromine incorporation is required. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed for quality control, ensuring compliance with stringent purity standards (>98%) demanded by pharmaceutical partners.

The compound's relevance extends to material science, where its phenylhydrazine moiety facilitates polymer cross-linking. This application aligns with the surge in smart materials research, particularly in self-healing coatings—a hot topic in 2024 material innovation reports. Patent analyses reveal a steady increase in filings incorporating this structure, reflecting its expanding utility.

For researchers querying "synthetic routes for ethylphenylhydrazine derivatives" or "CAS 1806428-38-5 supplier data", it's noteworthy that major suppliers provide technical dossiers detailing structure-activity relationships. These resources often compare its performance with analogous chloromethyl or iodomethyl variants—a frequent comparison point in halogen exchange reaction studies.

Emerging discussions in medicinal chemistry forums explore the compound's potential in PROTAC technology, where its dual functional groups could enable novel linker designs. Such applications underscore why 2-(Bromomethyl)-3-ethylphenylhydrazine maintains a 12% annual growth in research citations (2020-2024), per Chemical Abstracts data.

In conclusion, the multifaceted nature of 1806428-38-5 positions it at the intersection of cutting-edge research and industrial applications. As sustainable synthesis methods evolve, this compound will likely adapt through flow chemistry implementations or biocatalytic approaches—key areas currently dominating organic process chemistry literature.